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Compound of Interest

Compound Name: DQP-1105

Cat. No.: B11929067

This document provides critical guidance on the proper handling and disposal of DQP-1105, a
potent and selective noncompetitive NMDA receptor antagonist. Adherence to these
procedures is essential to ensure laboratory safety and environmental compliance. The
information is intended for researchers, scientists, and drug development professionals.

Disclaimer: A specific Safety Data Sheet (SDS) for DQP-1105 containing detailed disposal
instructions was not located. The following procedures are based on general best practices for
the disposal of research-grade chemical compounds. Always consult with your institution's
Environmental Health and Safety (EHS) department for specific guidelines and requirements in
your region.

Immediate Safety and Handling Precautions

e Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab
coat, and chemical-resistant gloves, when handling DQP-1105.

« Avoid Inhalation and Contact: Handle the solid compound in a well-ventilated area or under a
chemical fume hood to avoid inhaling dust. Prevent contact with skin and eyes. In case of
contact, rinse the affected area thoroughly with water.

 Ingestion: Do not eat, drink, or smoke when working with this compound. If swallowed, seek
immediate medical attention.[1]
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o Storage: Store DQP-1105 at -20°C for long-term stability.[2][3] Stock solutions in DMSO

should be stored at -80°C for up to 6 months or -20°C for up to 1 month.[4]

Step-by-Step Disposal Procedures for DQP-1105

o Consult Institutional Guidelines: Before beginning any disposal process, contact your

institution's Environmental Health and Safety (EHS) office to understand the specific
protocols for chemical waste disposal.

Do Not Dispose Down the Drain: DQP-1105 should not be disposed of in the sink or with
regular trash.

Waste Collection:

o Solid Waste: Collect unused or expired solid DQP-1105 in a clearly labeled, sealable
container designated for chemical waste.

o Contaminated Materials: Any materials that have come into contact with DQP-1105, such
as pipette tips, gloves, and weighing papers, should be collected in a designated
hazardous waste container.

o Liquid Waste (Solutions): Solutions of DQP-1105, typically in DMSO, should be collected
in a separate, sealed, and clearly labeled container for liquid chemical waste. Do not mix
with incompatible waste streams.

Labeling: All waste containers must be clearly labeled with the full chemical name ("DQP-
1105"), the solvent (if applicable, e.g., "in DMSQ"), and the appropriate hazard warnings as
determined by your EHS department.

Storage of Waste: Store the sealed and labeled waste containers in a designated, secure
area away from incompatible materials until they can be collected by your institution's
hazardous waste management service.

Arrange for Pickup: Follow your institution's procedures to schedule a pickup of the chemical
waste by a licensed hazardous waste disposal company.

Quantitative Data Summary
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The primary quantitative data available for DQP-1105 relates to its inhibitory potency (ICso) at
various NMDA receptor subunits.

Receptor Subunit ICs0 (M)
GIluN2D 2.7[2][4]
GIuN2C 7.0 - 8.5[2][4]
GIuN2B 121[2]

Gluk2 153[2]

GluAl 198[2]
GIUN2A 206[2]

Experimental Protocol: In Vitro NMDA Receptor
Inhibition Assay

The following is a generalized protocol for evaluating the inhibitory activity of DQP-1105 on
NMDA receptors expressed in a cell line (e.g., HEK293 cells).

e Preparation of DQP-1105 Stock Solution:

o Dissolve solid DQP-1105 in high-purity DMSO to create a concentrated stock solution
(e.g., 50-100 mM).

o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and
store at -80°C.[4]

¢ Cell Culture and Plating:

o Culture HEK293 cells stably expressing the desired NMDA receptor subunits (e.g.,
GIluN1/GIuN2C or GIuN1/GIuN2D).

o Plate the cells in a suitable format for the assay (e.g., 96-well plate for fluorescence-based
assays).
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e Calcium Influx Assay:

Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

o

[¢]

Prepare a dilution series of DQP-1105 in an appropriate assay buffer.

Pre-incubate the cells with the various concentrations of DQP-1105 for a specified period.

[¢]

Stimulate the NMDA receptors by adding their agonists, glutamate and glycine.

[e]

o

Measure the resulting change in fluorescence, which corresponds to calcium influx
through the activated NMDA receptor channels.

e Data Analysis:
o Plot the fluorescence response against the concentration of DQP-1105.

o Fit the data to a dose-response curve to calculate the ICso value, which represents the
concentration of DQP-1105 required to inhibit 50% of the NMDA receptor response.

Visualizations
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Caption: Logical workflow for the proper disposal of DQP-1105.
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Caption: Inhibitory action of DQP-1105 on the NMDA receptor signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1105]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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